Cas no 243983-45-1 (1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester)

• Product Name: 1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester
• CAS No: 243983-45-1
• MF: C₂₁H₃₁NO₄S
• MW: 393.540145158768
• CID: 1417348
• Update Time: 2024-08-15

1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester
• 1-Cyclohexene-1-carboxylic acid, 6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester

• Inchi： 1S/C21H31NO4S/c1-6-26-21(23)18-10-7-8-13-19(18)27(24,25)22-20-16(14(2)3)11-9-12-17(20)15(4)5/h9-12,14-15,19,22H,6-8,13H2,1-5H3
• InChI Key： ZFRHWEWGJZOVBF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(S(NC2=C(C(C)C)C=CC=C2C(C)C)(=O)=O)CCCC=1

Computed Properties

• Exact Mass: 393.19753

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 490.1±55.0 °C(Predicted)
• PSA: 72.47
• pka: 9.01±0.40(Predicted)